Cas no 25826-59-9 (Benzofuran, 3,4,6-trimethyl-)

• Product Name: Benzofuran, 3,4,6-trimethyl-
• CAS No: 25826-59-9
• MF: C₁₁H₁₂O
• MW: 160.212383270264
• CID: 242357
• PubChem ID: 45122573
• Update Time: 2025-04-19

Benzofuran, 3,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzofuran, 3,4,6-trimethyl-
• 3,4,6-trimethyl-1-benzofuran
• AKOS026733684
• 25826-59-9
• 3,4,6-Trimethylbenzofuran
• DTXSID40669332

• Inchi： 1S/C11H12O/c1-7-4-8(2)11-9(3)6-12-10(11)5-7/h4-6H,1-3H3
• InChI Key： PWTRQDXISHYXEP-UHFFFAOYSA-N
• SMILES： O1C=C(C)C2=C1C=C(C)C=C2C

Computed Properties

• Exact Mass: 160.08886
• Monoisotopic Mass: 160.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 13.1A^2
• XLogP3: 3.4

Experimental Properties

• PSA: 13.14